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Compound of Interest

4-Hydroxy-3,5-
Compound Name:
bis(isopropyl)benzaldehyde

Cat. No.: B077717

A Technical Overview of 4-Hydroxy-3,5-
bis(isopropyl)benzaldehyde

For Immediate Release

This document provides a concise technical summary of the key physicochemical properties of
4-Hydroxy-3,5-bis(isopropyl)benzaldehyde, a substituted aromatic aldehyde. The
information is intended for researchers, scientists, and professionals in the field of drug
development and chemical synthesis.

Core Molecular Data

4-Hydroxy-3,5-bis(isopropyl)benzaldehyde is an organic compound that serves as an
intermediate in the synthesis of various chemical derivatives.[1] Its core structure consists of a
benzaldehyde ring substituted with a hydroxyl group and two isopropy! groups.

The fundamental molecular properties of this compound are summarized in the table below,
providing a clear reference for experimental and theoretical applications.
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Identifier Value Reference
Molecular Formula C13H1802 [1112][3]
Molecular Weight 206.28 g/mol [1103114]
CAS Number 10537-86-7 [1112]131[4]

Experimental Protocols

While specific experimental protocols for the use of 4-Hydroxy-3,5-
bis(isopropyl)benzaldehyde are highly application-dependent, a general methodological
approach for its characterization and use in synthesis is outlined below.

Synthesis and Purification

A common synthesis route involves the formylation of 2,6-diisopropylaniline. The resulting
crude product is typically purified using column chromatography on silica gel with a suitable
eluent system, such as a mixture of ethyl acetate and hexane.

Structural Elucidation

The identity and purity of the synthesized compound are confirmed using standard analytical
techniques:

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR spectra are used to
confirm the chemical structure and the positions of the substituents on the aromatic ring.

e Mass Spectrometry (MS): Provides the exact molecular weight, confirming the elemental
composition.

« Infrared (IR) Spectroscopy: Identifies the characteristic functional groups, such as the
hydroxyl (-OH) and aldehyde (-CHO) stretches.

Logical Relationship of Compound Identifiers

The following diagram illustrates the hierarchical relationship between the compound's name
and its fundamental molecular identifiers.
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4-Hydroxy-3,5-bis(isopropyl)benzaldehyde

has has is identified by

Y

Molecular Formula Molecular Weight CAS Number
C13H1802 206.28 g/mol 10537-86-7

Click to download full resolution via product page

Caption: Relationship between compound name and its key properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b077717?utm_src=pdf-body-img
https://www.benchchem.com/product/b077717?utm_src=pdf-custom-synthesis
https://www.lookchem.com/404.htm
https://sielc.com/4-hydroxy-35-bisisopropylbenzaldehyde
https://m.chemicalbook.com/ProductChemicalPropertiesCB1920549_EN.htm
https://www.sigmaaldrich.com/US/en/search/4-hydroxy-3%2C5-diisopropylbenzaldehyde?focus=products&page=1&perpage=30&sort=relevance&term=4-Hydroxy-3%2C5-diisopropylbenzaldehyde&type=product
https://www.benchchem.com/product/b077717#4-hydroxy-3-5-bis-isopropyl-benzaldehyde-molecular-weight-and-formula
https://www.benchchem.com/product/b077717#4-hydroxy-3-5-bis-isopropyl-benzaldehyde-molecular-weight-and-formula
https://www.benchchem.com/product/b077717#4-hydroxy-3-5-bis-isopropyl-benzaldehyde-molecular-weight-and-formula
https://www.benchchem.com/product/b077717#4-hydroxy-3-5-bis-isopropyl-benzaldehyde-molecular-weight-and-formula
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077717?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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